(4-Chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone
Overview
Description
(4-Chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone is a useful research compound. Its molecular formula is C13H6Cl2F3NO and its molecular weight is 320.09. The purity is usually 95%.
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Scientific Research Applications
Environmental Implications and Degradation
Chlorophenols, including compounds similar in structure to “(4-Chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone,” have been evaluated for their environmental impact, particularly in aquatic environments. They exhibit moderate toxicity to both mammalian and aquatic life, with potential for considerable toxicity upon long-term exposure to fish. The persistence of chlorophenols in the environment can vary, becoming moderate to high depending on environmental conditions, though bioaccumulation is expected to be low. These compounds have also been linked to strong organoleptic effects, impacting the sensory qualities of water (Krijgsheld & Gen, 1986).
Methanotrophs and Biotechnological Applications
Research into methanotrophs, bacteria that use methane as their carbon source, has highlighted the potential biotechnological applications of utilizing methane, a component common in environments where chlorophenols and similar compounds might be found. Methanotrophs can generate valuable products like biopolymers, metabolites, and even energy, demonstrating the potential for these bacteria to mitigate environmental methane while producing economically valuable outputs. This research opens the door for innovative uses of methane in bioremediation and resource recovery, particularly in contexts polluted by chlorinated compounds (Strong, Xie, & Clarke, 2015).
Photoreactive Labeling in Structural Biology
Photoreactive labeling, a technique employing photoreactive groups like benzophenone, has been applied extensively in structural biology to study the organization of biological systems. This method has been used to explore drug targets, transport processes, and the interaction of G-protein-coupled receptors with ligands, among others. The application of photoreactive labeling demonstrates its utility in understanding complex biological mechanisms and interactions, which could include the behavior and effects of complex chlorinated compounds in biological systems (Vodovozova, 2007).
Properties
IUPAC Name |
(4-chlorophenyl)-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H6Cl2F3NO/c14-9-3-1-7(2-4-9)12(20)11-10(15)5-8(6-19-11)13(16,17)18/h1-6H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFFMTIZWXOFECS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=C(C=C(C=N2)C(F)(F)F)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H6Cl2F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods III
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